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Executive Summary

Sangivamycin (NSC 65346) is a pyrrolo[2,3-d]pyrimidine nucleoside antibiotic structurally
related to toyocamycin and tubercidin.[1] While primarily recognized as a potent, ATP-
competitive inhibitor of Protein Kinase C (PKC), recent studies have expanded its utility to viral
RNA polymerase inhibition (SARS-CoV-2) and cyclin-dependent kinase (CDK) modulation.

This guide focuses on the Sangivamycin Hydrochloride salt form.[2] The hydrochloride salt is
often generated to improve the aqueous solubility of the otherwise sparingly soluble free base.
[2] Accurate molecular weight analysis and formula verification are critical for stoichiometric
precision in kinase assays, where IC50 values are in the nanomolar to low micromolar range.

Physicochemical Identity & Formula Analysis

The transition from free base to hydrochloride salt alters the molecular weight and solubility
profile significantly.[2] Researchers must distinguish between these forms to avoid dosing
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errors in molarity calculations.

ve Chemical

Sangivamycin

Feature Sangivamycin (Free Base) .
Hydrochloride (Mono-HCI)

CAS Number 18417-89-5 21090-35-7 (Generic/Salt)

Chemical Formula C12H15Ns0s ;;;;)1]5{\];27[2][3][4][5][6][7][8]

Molecular Weight 309.28 g/mol 345.74 g/mol

Exact Mass 309.1073 345.0840

Appearance White to off-white powder White crystalline solid

Solubility (Water) Poor (<1 mg/mL) Improved (pH dependent)

Solubility (DMSO) Soluble (> 10 mg/mL) Soluble

Structural Logic

Sangivamycin is a 7-deazaadenosine analog.[1][2][9]

e Base: The purine ring N-7 is replaced by a carbon (C-7), creating a pyrrolo[2,3-d]pyrimidine

core. This modification renders the molecule resistant to adenosine deaminase (ADA),

prolonging its biological half-life compared to adenosine.

o Substituent: A carboxamide group (-CONH2) at position 5 distinguishes it from Toyocamycin

(which has a nitrile group, -CN).[2]

e Sugar: Aribofuranose moiety attached via a

-N9-glycosidic bond.[2]

Analytical Validation Methodologies

To validate the identity and purity of Sangivamycin HCI, a multi-modal approach combining

High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) is required.
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HPLC-UVIMS Protocol (Field-Proven)

Rationale: Nucleoside analogs are polar.[2] A standard C18 column with a polar-embedded
group or a HILIC approach is often necessary.[2] However, for the HCI salt, a reversed-phase
ion-pairing method or a standard gradient with acidic mobile phases works best to maintain
ionization for MS.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.
o Mobile Phase A: Water + 0.1% Formic Acid (Maintains protonation of the basic amine).[2]
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

e Flow Rate: 0.8 mL/min.[2]

o Detection: UV at 262 nm (Characteristic absorption max for pyrrolopyrimidines).[2]

o Gradient: 2% B to 30% B over 15 minutes. (Nucleosides elute early; high organic wash
needed to remove lipophilic impurities).[2]

Visualization: Analytical Workflow

The following diagram illustrates the logical flow for validating the salt form, ensuring the
hydrochloride counter-ion does not interfere with the free-base detection in MS.

UV Detection

Quantitation (262 nm)
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)
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(C18 Column) ID Confirmation [M+H]+ = 310.12
\ ESI-MS (+)
Detection

Click to download full resolution via product page

Caption: Workflow for confirming Sangivamycin identity. Note that in MS (ESI+), the HCI
dissociates, and the detected species is the protonated free base [M+H]+ at m/z ~310.12.
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Biological Context: Mechanism of Action[6][7][10]
[11]

Understanding the molecular weight is only useful if applied correctly in biological assays.[2]
Sangivamycin is a potent inhibitor of Protein Kinase C (PKC).[2][10][11]

Mechanism

Sangivamycin competes with ATP for the nucleotide-binding site of the PKC catalytic domain.
[2] Unlike many other kinase inhibitors, it is highly selective for PKC over Protein Kinase A
(PKA).[2]

e KiValue: ~10 uM (varies by PKC isoenzyme).[2]

¢ Impact: Inhibition of PKC prevents the phosphorylation of downstream substrates (like
histone H1), leading to cell cycle arrest (G2/M phase) and apoptosis in tumor cells.

Visualization: PKC Signaling & Inhibition

This diagram details where Sangivamycin intersects the canonical PKC pathway.[2]
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Caption: Sangivamycin inhibits the catalytic activity of PKC by competing with ATP, halting
downstream phosphorylation cascades essential for cell proliferation.

Experimental Protocols
Protocol A: Preparation of 10 mM Stock Solution

Critical Note: Do not use the molecular weight of the free base (309.[2]28) if you are weighing
out the Hydrochloride salt (345.74).[2] This is a common source of experimental error.[2]

Calculate Mass: To prepare 1 mL of 10 mM stock:

[2]

e Solvent Selection: Use anhydrous DMSO (Dimethyl sulfoxide).[2] While the HCI salt is more
water-soluble than the free base, DMSO ensures long-term stability and prevents
precipitation upon freeze-thaw cycles.

 Dissolution: Add 1 mL DMSO to the powder. Vortex vigorously for 30 seconds.[2]

e Storage: Aliquot into small volumes (e.g., 50 pL) and store at -20°C. Avoid repeated freeze-
thaw cycles.

Protocol B: UV-Vis Purity Check

Before use in sensitive kinase assays, verify the concentration using the extinction coefficient (
).
¢ Dilute the stock 1:100 in PBS (pH 7.4).
o Measure Absorbance at 262 nm.[2]
o Calculate concentration using Beer-Lambert Law (
).[2]
o for Sangivamycin

13,900 M~*cm~* (approximate value; verify with specific lot CoA).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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